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Compound of Interest

Compound Name: Hexaphenyldisiloxane

Cat. No.: B154894

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexaphenyldisiloxane is an organosilicon compound with the chemical formula C36H300Si2.
Its molecular structure, characterized by a flexible siloxane backbone and six bulky phenyl
groups, imparts exceptional thermal stability. This makes it a promising candidate for a high-
temperature heat transfer fluid in demanding applications where thermal degradation of
conventional fluids is a concern. The phenyl groups are known to enhance the thermal and
oxidative stability of siloxanes, suggesting a high decomposition temperature for
hexaphenyldisiloxane.[1][2]

This document provides an overview of the known properties of hexaphenyldisiloxane,
detailed protocols for its comprehensive evaluation as a high-temperature heat transfer fluid,
and guidance on material compatibility considerations. Due to a lack of extensive published
data on its high-temperature thermophysical properties, this application note is designed to
empower researchers to generate the necessary data for their specific applications.

Physicochemical Properties of
Hexaphenyldisiloxane
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A summary of the currently available physicochemical properties of hexaphenyldisiloxane is
presented in Table 1. It is important to note that most of the available data is at or near ambient
conditions.

Table 1: Physicochemical Properties of Hexaphenyldisiloxane

Property Value Units
Molecular Formula C36H300S:i2
Molecular Weight 534.81 g/mol
Appearance White to off-white crystalline

powder
Melting Point 226 - 230 °C
Boiling Point >500 °C
Density (at 25°C) 1.19 g/cm3
Flash Point >110 °C

High-Temperature Thermophysical Properties (To
Be Determined)

The following tables are provided as templates for researchers to populate with experimental
data obtained using the protocols outlined in Section 4.0. This data is critical for accurate
engineering design and performance modeling of heat transfer systems.

Table 2: High-Temperature Thermal Conductivity of Hexaphenyldisiloxane
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Temperature (°C)

Thermal Conductivity (W/m-K)

250 To be determined
300 To be determined
350 To be determined
400 To be determined
450 To be determined

Table 3: High-Temperature Specific Heat Capacity of Hexaphenyldisiloxane

Temperature (°C)

Specific Heat Capacity (J/g-°C)

250 To be determined
300 To be determined
350 To be determined
400 To be determined
450 To be determined

Table 4: High-Temperature Kinematic Viscosity of Hexaphenyldisiloxane

Temperature (°C)

Kinematic Viscosity (cSt)

250 To be determined
300 To be determined
350 To be determined
400 To be determined
450 To be determined

Experimental Protocols
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The following protocols are based on established ASTM standards and are intended to guide
the user in determining the key performance characteristics of hexaphenyldisiloxane as a
high-temperature heat transfer fluid.

Thermal Stability Assessment

Objective: To determine the thermal stability of hexaphenyldisiloxane and its decomposition
products under high-temperature conditions.

Methodology: Based on ASTM D6743 - Standard Test Method for Thermal Stability of Organic
Heat Transfer Fluids.

Apparatus:

High-temperature oven with precise temperature control

Stainless steel pressure vessel (ampoule) with a volume of approximately 50 mL

Inert gas (nitrogen or argon) supply

Gas chromatograph (GC) with a flame ionization detector (FID)

Analytical balance

Procedure:

Thoroughly clean and dry the pressure vessel.

o Weigh the empty pressure vessel.

e Add a known mass of hexaphenyldisiloxane (approximately 10 g) to the vessel.
e Purge the vessel with an inert gas for at least 5 minutes to remove all oxygen.

o Seal the pressure vessel securely.

o Place the sealed vessel in the preheated high-temperature oven at the desired test
temperature (e.g., 350°C, 400°C, 450°C).
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e Maintain the vessel at the test temperature for a specified duration (e.g., 100, 250, 500
hours).

 After the specified time, carefully remove the vessel from the oven and allow it to cool to
room temperature.

e Once cooled, weigh the vessel to check for any mass loss.
o Carefully open the vessel in a well-ventilated fume hood.

e Analyze the liquid and any gaseous products using gas chromatography to identify and
guantify degradation products.

o Compare the chromatogram of the heat-treated sample to that of an unheated sample to
determine the extent of degradation.

Thermal Conductivity Measurement

Objective: To measure the thermal conductivity of hexaphenyldisiloxane at various high
temperatures.

Methodology: Based on ASTM D2717 - Standard Test Method for Thermal Conductivity of
Liquids.

Apparatus:

o Transient hot-wire thermal conductivity instrument
o High-temperature thermostat bath

o Temperature probes

Procedure:

o Calibrate the thermal conductivity instrument using a standard reference fluid with known
thermal conductivity.

 Fill the measurement cell with hexaphenyldisiloxane.
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o Place the measurement cell in the high-temperature thermostat bath set to the desired
temperature.

e Allow the sample to reach thermal equilibrium.

o Perform the thermal conductivity measurement according to the instrument's operating
instructions.

» Repeat the measurement at various temperatures to generate a temperature-dependent
thermal conductivity profile.

Specific Heat Capacity Determination

Objective: To determine the specific heat capacity of hexaphenyldisiloxane at different high
temperatures.

Methodology: Based on ASTM E1269 - Standard Test Method for Determining Specific Heat
Capacity by Differential Scanning Calorimetry (DSC).

Apparatus:

Differential Scanning Calorimeter (DSC)

Hermetically sealed sample pans (e.g., stainless steel)

Reference material with a known specific heat capacity (e.g., sapphire)

Analytical balance

Procedure:

Calibrate the DSC instrument for temperature and heat flow.

Perform a baseline run with empty, hermetically sealed sample and reference pans.

Accurately weigh a small amount of hexaphenyldisiloxane into a sample pan and
hermetically seal it.

Place the sample pan and an empty reference pan in the DSC.
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e Heat the sample at a controlled rate (e.g., 10°C/min) over the desired temperature range.
o Perform a run with a sapphire standard of known mass under the same conditions.

o Calculate the specific heat capacity of the hexaphenyldisiloxane sample by comparing its
heat flow curve to that of the sapphire standard and the baseline.

Kinematic Viscosity Measurement

Objective: To measure the kinematic viscosity of hexaphenyldisiloxane at various high
temperatures.

Methodology: Based on ASTM D445 - Standard Test Method for Kinematic Viscosity of
Transparent and Opaque Liquids.

Apparatus:

o High-temperature viscometer bath with precise temperature control
o Calibrated glass capillary viscometers suitable for high temperatures
e Timer

Procedure:

o Select a calibrated viscometer appropriate for the expected viscosity of the fluid at the test
temperature.

 Fill the viscometer with the hexaphenyldisiloxane sample.

o Place the viscometer in the high-temperature bath and allow it to reach thermal equilibrium
(typically 30 minutes).

o Measure the time it takes for the fluid to flow between two marked points on the viscometer.

o Calculate the kinematic viscosity by multiplying the flow time by the viscometer's calibration
constant.
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» Repeat the measurement at different temperatures to determine the viscosity-temperature
relationship.

Material Compatibility

The compatibility of hexaphenyldisiloxane with common materials of construction at high
temperatures is a critical factor for its successful application. Phenyl-substituted siloxanes
generally exhibit good compatibility with a range of materials. However, specific testing is
essential.

Recommended Materials for Consideration:

o Metals: Stainless steels (304, 316), Nickel-based alloys (Inconel®, Hastelloy®)

o Gasketing: Graphite, Polytetrafluoroethylene (PTFE) - with temperature limitations in mind.
Protocol for Material Compatibility Testing:

o Obtain coupons of the materials to be tested.

e Clean and weigh the coupons accurately.

e Immerse the coupons in hexaphenyldisiloxane in a sealed, inerted pressure vessel.

» Heat the vessel to the desired operating temperature for an extended period (e.g., 500-1000
hours).

o After the exposure period, cool the vessel, remove the coupons, and clean them.
» Re-weigh the coupons to determine any mass loss or gain due to corrosion.

 Visually inspect the coupons for any signs of pitting, discoloration, or other forms of
degradation.

» Analyze the fluid for any dissolved metals.

Visualizations
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Caption: Experimental workflow for evaluating hexaphenyldisiloxane.
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Caption: Key properties for selecting a high-temperature heat transfer fluid.

Conclusion

Hexaphenyldisiloxane shows significant promise as a high-temperature heat transfer fluid due
to its anticipated high thermal stability. However, a comprehensive understanding of its
thermophysical properties and material compatibility at elevated temperatures is essential for
its safe and effective implementation. The experimental protocols provided in this document
offer a standardized approach for researchers and engineers to generate the critical data
needed to fully characterize this fluid and unlock its potential in advanced thermal management
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Hexaphenyldisiloxane
as a High-Temperature Heat Transfer Fluid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154894#using-hexaphenyldisiloxane-as-a-high-
temperature-heat-transfer-fluid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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